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Compound of Interest |

Compound Name: 2-Chloro-4-hydroxybenzaldehyde
CAS No.: 94650-94-9
Cat. No.: B1630457

CAS Number: 56962-11-9 Synonyms: 3-Chloro-4-formylphenol; 2-Chloro-4-hydroxybenzene-1-
carbaldehyde Molecular Formula: C7HsCIO2 Molecular Weight: 156.57 g/mol [1][2][3]

Executive Summary & Chemical Identity

2-Chloro-4-hydroxybenzaldehyde is a functionalized aromatic aldehyde serving as a critical
intermediate in the synthesis of Schiff bases, thiosemicarbazones, and rhenium(l) complexes
for pharmaceutical applications.[3] Its structure features a phenolic hydroxyl group para to the
aldehyde and a chlorine atom at the ortho position.[3]

This structural combination dictates its specific handling requirements: the aldehyde moiety
renders it air-sensitive (susceptible to auto-oxidation to the corresponding benzoic acid), while
the phenolic group increases its acidity and sensitivity to basic conditions.[3] Proper handling
requires a strictly controlled environment to maintain purity and ensure operator safety.[3]

Physical & Chemical Properties Matrix
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Property

Value

Technical Implication

Physical State

Solid (Crystalline powder)

Dust generation is a primary

exposure vector.[3]

Darkening indicates

Color Off-white to light yellow/orange o -
oxidation/decomposition.[3]
Stable solid at RT, but avoid
Melting Point 145-148 °C high-shear milling without
cooling.[3]
) Use organic solvents for spill
. Soluble in Methanol, Ethanol; o
Solubility ] ) cleanup; water rinse is
Slightly soluble in water
secondary.[3]
o ) ) N Must store under inert gas
Reactivity Air & Light Sensitive

(Argon/Nitrogen).

Hazard Identification & Risk Assessment

Based on GHS (Globally Harmonized System) standards, this compound is classified as an

Irritant.[3] However, its specific substitution pattern introduces risks often overlooked in generic

safety data.[3]

GHS Classification (CAS 56962-11-9)[3][4]

» Skin Corrosion/Irritation: Category 2 (H315)[3]

o Serious Eye Damage/Eye Irritation: Category 2A (H319)[3]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)[2][3][4]

o Acute Toxicity (Oral): Category 5 (May be harmful if swallowed) (H303)[3]

Mechanism of Toxicity[4]

» Respiratory: As a fine crystalline powder, inhalation poses the highest risk.[3] The aldehyde

group can react with mucosal proteins, causing immediate irritation and potential
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sensitization.[3]

e Ocular/Dermal: The acidity of the phenolic proton (enhanced by the electron-withdrawing
chlorine) makes this compound more irritating to moist membranes than unsubstituted
benzaldehyde.[3] Upon contact with moisture (sweat/tears), it can lower local pH,
exacerbating irritation.[3]

Technical Handling Protocols

Expertise Note: The primary cause of assay failure with this reagent is auto-oxidation due to
improper storage or handling in air.[3] The following protocols are designed to prevent
degradation while protecting the operator.

A. Engineering Controls[3][4]

o Primary Barrier: All open handling (weighing, transfer) must be performed inside a certified
Chemical Fume Hood.[3]

 Airflow: Maintain face velocity > 0.5 m/s.

 Static Control: Use anti-static weighing boats. The powder can be electrostatic; static
discharge could theoretically ignite dust clouds, though the risk is moderate.[3]

B. Personal Protective Equipment (PPE) Rationale[2][4]
[6]

e Hand Protection:
o Recommendation:Nitrile Rubber (0.11 mm minimum thickness).[3]

o Rationale: Standard latex is permeable to many aromatic aldehydes.[3] Nitrile provides
sufficient splash protection.[3] For prolonged immersion or solution handling, double-
gloving or thicker nitrile (0.4 mm) is required.[3]

» Respiratory Protection:

o If fume hood containment is breached or during spill cleanup, use a P2 or N95 particulate
respirator.[3] For large spills, a full-face respirator with an ABEK-P3 filter (Organic vapor +
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Acid gas + Particulate) is recommended due to potential HCI evolution during
fire/decomposition.[3]

o Eye Protection: Chemical safety goggles (ANSI Z87.[3]1) are mandatory.[3][5] Face shields
should be used during large-scale synthesis.[3]

C. Operational Workflow (Visualized)

The following diagram outlines the decision logic for safe handling to preserve chemical
integrity and operator safety.
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Figure 1: Operational workflow for handling air-sensitive 2-Chloro-4-hydroxybenzaldehyde to
prevent auto-oxidation and exposure.

Storage & Stability

Critical Requirement: This compound is Air and Light Sensitive.[3]
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o Atmosphere: Store under Inert Gas (Argon or Nitrogen).[3] The container should be flushed
with inert gas after every use.[3]

o Temperature: Store at Room Temperature (below 25°C) or refrigerated (2-8°C) for long-term
stability. TCI recommends <15°C (Cool/Dark).[3]

» Container: Amber glass bottles with Teflon-lined caps. Avoid metal containers which may
catalyze decomposition.[3]

» Incompatibilities:
o Strong Oxidizing Agents: Will convert aldehyde to carboxylic acid violently.[3]

o Strong Bases: Will deprotonate the phenol, forming a salt that may be hygroscopic or
more reactive.[3]

o Reducing Agents: Will reduce aldehyde to alcohol.[3]

Emergency Response & Waste Management
A. First Aid Logic

 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel.[3] Mechanism: Reduces mucosal irritation load.[3]

o Eye Contact: Rinse cautiously with water for 15 minutes.[2][3][6] Lift eyelids.[3] Mechanism:
Dilution is critical to prevent corneal damage from the acidic residue.[3]

o Skin Contact: Wash with soap and water.[2][3][6] Do not use organic solvents (like ethanol)
on skin, as this may increase transdermal absorption.[3]

B. Fire Fighting

e Hazard: Emits toxic fumes under fire conditions, specifically Hydrogen Chloride (HCI),
Carbon Monoxide (CO), and Carbon Dioxide (CO2).[3]

o Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]
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o Special Gear: Firefighters must wear SCBA (Self-Contained Breathing Apparatus) to protect
against HCI inhalation.[3]

C. Emergency Logic Flow (Visualized)

. u | Remove to Fresh Air
Inhalation L Sit Upright

Exposure Event ey T e . - Soap & Water Wash If Irritation Persists o SN A ol
""| Remove Contaminated Clothin gl (Show SDS/CAS 56962-11-9
9] IMMEDIATELY I )

Rinse 15+ mins
Lift Eyelids

Eye Contact >

Click to download full resolution via product page

Figure 2: Triage and response logic for exposure incidents.

D. Disposal[3][4][6][7][8][©]

o Classification: Hazardous Organic Waste.[3]

o Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.[3] Crucial: The scrubber is necessary to neutralize the HCI gas
generated during combustion.[3]

e Do NOT: Flush down drains. This compound is harmful to aquatic life (H402).[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/346063
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://www.benchchem.com/product/b1630457?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/346063
https://www.fishersci.com/store/msds?partNumber=AC398030010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7401017.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://www.sigmaaldrich.com/US/en/product/aldrich/346063
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://www.benchchem.com/product/b1630457?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://www.benchchem.com/product/b1630457?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/346063
https://www.fishersci.com/store/msds?partNumber=AC398030010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://www.carlroth.com/medias/SDB-3870-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTIyNzZ8YXBwbGljYXRpb24vcGRmfGFEZzJMMmhsWmk4NU1UZ3lNalkzTmpBMU1ESXlMMU5FUWw4ek9EY3dYMGRDWDBWT0xuQmtaZ3xiMDFmODkwY2VjYzU1YjcyM2E0NWIxZjk0MmM1MzFiNjg5YTkzZWNmMDE0OWNiMjM5N2M5ZWZhNDEyODQxODM2
https://www.carlroth.com/medias/SDB-3870-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg2OTN8YXBwbGljYXRpb24vcGRmfGFHRmtMMmhtTmk4NU1UZ3lNalkzT0RNME16azRMMU5FUWw4ek9EY3dYMGxGWDBWT0xuQmtaZ3xiZDhiODU2NjM2MGMyZTgzY2NkNDNhODBjZmQ1MDUzODZmMzFkY2ZiNjBkYmM5MTNkZDMzMDJhYmRkYWZjNjkw
https://www.fishersci.com/store/msds?partNumber=AAA1751506&productDescription=3-CHLRO-4-HYDRXYBENZALDEHYD+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/fr/sds/ALDRICH/144088?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7401017.htm
https://www.benchchem.com/product/b1630457#safety-and-handling-of-2-chloro-4-hydroxybenzaldehyde
https://www.benchchem.com/product/b1630457#safety-and-handling-of-2-chloro-4-hydroxybenzaldehyde
https://www.benchchem.com/product/b1630457#safety-and-handling-of-2-chloro-4-hydroxybenzaldehyde
https://www.benchchem.com/product/b1630457#safety-and-handling-of-2-chloro-4-hydroxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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